Cas no 1626413-51-1 (4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine)

• Product Name: 4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine
• CAS No: 1626413-51-1
• MF: C₁₂H₁₅N₅O₂
• MW: 261.279801607132
• MDL: MFCD28502704
• CID: 2357887
• PubChem ID: 90433917
• Update Time: 2025-05-21

4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl)butan-1-amine
• 4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine
• 1H-1,2,3-Triazole-1-butanamine, 4-(3-nitrophenyl)-
• BQC41351
• 4-[4-(3-Nitrophenyl)triazol-1-yl]butan-1-amine
• AKOS027252275
• AS-52433
• SCHEMBL16068166
• MFCD28502704
• DB-105948
• SB21114
• 4-[4-(3-NITROPHENYL)-1,2,3-TRIAZOL-1-YL]BUTAN-1-AMINE
• P15136
• 4-[4-(3-Nitrophenyl)-1,2,3-triazol-1-yl]-1-butylamine
• SY060289
• AC-30410
• 1626413-51-1
• CS-0051076

• MDL： MFCD28502704
• Inchi： 1S/C12H15N5O2/c13-6-1-2-7-16-9-12(14-15-16)10-4-3-5-11(8-10)17(18)19/h3-5,8-9H,1-2,6-7,13H2
• InChI Key： VUZNHJRCHGAGEQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1=CN(CCCCN)N=N1)=O

Computed Properties

• Exact Mass: 261.12257474g/mol
• Monoisotopic Mass: 261.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 103Ų

4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine

Recent Advances in the Study of 4-[4-(3-Nitrophenyl)-1H-1,2,3-Triazol-1-yl]butan-1-amine (CAS: 1626413-51-1)

The compound 4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine (CAS: 1626413-51-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine as a versatile scaffold in medicinal chemistry. The compound's triazole moiety, combined with the nitrophenyl group, offers a promising platform for the development of novel bioactive molecules. Researchers have explored its potential as a kinase inhibitor, with preliminary data suggesting activity against specific tyrosine kinases implicated in cancer progression.

In terms of synthesis, recent advancements have focused on optimizing the click chemistry approach for the preparation of 4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route with higher yields and reduced side products. The optimized protocol involves copper-catalyzed azide-alkyne cycloaddition (CuAAC) under mild conditions, followed by efficient purification techniques.

Pharmacological evaluations of 4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine have revealed interesting properties. In vitro studies have shown moderate to strong binding affinity for several protein targets, including G-protein coupled receptors (GPCRs) and ion channels. Molecular docking simulations suggest that the compound's nitro group plays a crucial role in forming hydrogen bonds with key amino acid residues in target proteins.

One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Recent research has demonstrated significant activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to fully elucidate this pathway.

In the context of drug development, structure-activity relationship (SAR) studies have been conducted to explore modifications of the 4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine scaffold. These investigations have led to the identification of several derivatives with improved pharmacokinetic properties and target selectivity. Notably, some analogs have shown enhanced blood-brain barrier penetration, suggesting potential applications in central nervous system disorders.

Despite these promising findings, challenges remain in the development of 4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine as a therapeutic agent. Issues such as metabolic stability and potential toxicity need to be addressed through further optimization. Current research efforts are focusing on prodrug strategies and formulation approaches to overcome these limitations.

In conclusion, 4-[4-(3-nitrophenyl)-1H-1,2,3-triazol-1-yl]butan-1-amine represents a valuable chemical entity with diverse potential applications in medicinal chemistry. Ongoing research continues to uncover new biological activities and therapeutic possibilities for this compound and its derivatives. The coming years are likely to see increased interest in this scaffold as researchers explore its full potential in drug discovery and development.